

# A Comparative Guide to PET Tracers in the Assessment of Cognitive Decline

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: AV-105

Cat. No.: B605694

[Get Quote](#)

A Note on Nomenclature: The initial request specified "**AV-105**." Our comprehensive review of current scientific literature did not identify a PET tracer with this designation. It is highly probable that this was a typographical error and the intended tracers of interest were [<sup>18</sup>F]-AV-45 (Florbetapir), an amyloid-beta (A $\beta$ ) imaging agent, and/or [<sup>18</sup>F]-AV-1451 (Flortaucipir), a tau imaging agent. This guide will therefore focus on these two prominent tracers and compare their utility in correlating PET signals with cognitive decline, alongside a key alternative, [<sup>18</sup>F]-FDG, which measures glucose metabolism.

This guide provides a comparative analysis of these three PET tracers for researchers, scientists, and drug development professionals. We present quantitative data from key studies, detail experimental protocols, and visualize relevant biological pathways and experimental workflows.

## Data Presentation: Correlating PET Signal with Cognitive Decline

The following tables summarize the correlation between the PET signal (Standardized Uptake Value Ratio - SUVR) of [<sup>18</sup>F]-AV-45, [<sup>18</sup>F]-AV-1451, and [<sup>18</sup>F]-FDG with commonly used cognitive assessment scores.

Table 1: Correlation of [<sup>18</sup>F]-AV-45 (Amyloid PET) SUVR with Cognitive Scores

Cognitive Assessment	Correlation (r-value)	Study Population	Key Findings
Immediate Memory Recall	-0.33	Healthy Controls	Higher amyloid burden is associated with lower immediate memory performance. [1]
Delayed Memory Recall	-0.25	Healthy Controls	A significant correlation exists between higher amyloid load and poorer delayed recall. [1]
MMSE & MoCA	No significant correlation	Mild to Moderate AD	Amyloid load did not correlate with the severity of cognitive impairment in this patient group. [2][3]
MMSE & MoCA	-0.645 to -0.411	AD & Healthy Controls	Reduced vascular density, mediated by amyloid deposition, is correlated with cognitive decline. [4]

 Table 2: Correlation of [<sup>18</sup>F]-AV-1451 (Tau PET) SUVR with Cognitive Scores

Cognitive Assessment	Correlation (r-value)	Study Population	Key Findings
MMSE, ADAS-Cog, FAQ	Significant inverse correlation	Amyloid-positive Controls, MCI, AD	Increasing levels of tau binding are associated with greater cognitive impairment.[5][6]
MMSE	Not specified, but significant	Dementia with Lewy Bodies (DLB)	The extent of tau uptake was found to correlate well with the clinical severity of cognitive dysfunction. [7]
MMSE	Not specified, but significant	Frontotemporal Dementia	Higher tau deposits in frontal and temporal lobes are associated with poorer cognitive performance.

 Table 3: Correlation of [<sup>18</sup>F]-FDG (Metabolic PET) SUVR with Cognitive Scores

Cognitive Assessment	Correlation (r-value)	Study Population	Key Findings
ADAS-Cog, MMSE, FAQ	Significant correlation	MCI	Decline in glucose metabolism is associated with a decline in cognitive function.
MMSE & MoCA	Positive correlation	Mild to Moderate AD	The degree of reduced glucose metabolism is positively correlated with cognitive scores. [2]
CDR, ADAS11/13, MMSE	Significant correlation	AD	Glucose metabolism is significantly correlated with cognitive scores, independent of education level. [8][9]

## Experimental Protocols

### PET Imaging Protocols

[<sup>18</sup>F]-AV-45 (Florbetapir) PET Protocol:

- Radiotracer Administration: A single intravenous bolus injection of 370 MBq (10 mCi) of [<sup>18</sup>F]-AV-45.
- Uptake Period: A 50-minute uptake period post-injection. [10][11]
- Image Acquisition: A 10-minute PET scan is acquired. [10][11]
- Image Analysis: Standardized Uptake Value Ratios (SUVRs) are calculated by normalizing the tracer uptake in cortical regions of interest to a reference region, typically the cerebellum. [4][12]

[<sup>18</sup>F]-AV-1451 (Flortaucipir) PET Protocol:

- Radiotracer Administration: An intravenous administration of 370 MBq of [<sup>18</sup>F]-AV-1451.[13]
- Uptake Period: An 80-minute uptake period post-injection.[13]
- Image Acquisition: A 20-minute PET scan is acquired.[13]
- Image Analysis: SUVRs are calculated, typically using the cerebellar gray matter as the reference region.[14]

[<sup>18</sup>F]-FDG PET Protocol:

- Patient Preparation: Patients are required to fast for at least 4-6 hours prior to the scan to ensure stable blood glucose levels.
- Radiotracer Administration: An intravenous injection of [<sup>18</sup>F]-FDG.
- Uptake Period: A 30-60 minute uptake period in a quiet, dimly lit room to minimize sensory stimulation.
- Image Acquisition: A PET scan of the brain is performed.
- Image Analysis: Cerebral glucose metabolism is quantified, often using SUVRs with a reference region or by comparison to a normative database.[15][16]


## Cognitive Assessment Protocols

- Mini-Mental State Examination (MMSE): A 30-point questionnaire that assesses orientation, registration, attention and calculation, recall, and language.[17][18][19] Lower scores indicate greater cognitive impairment.
- Alzheimer's Disease Assessment Scale-Cognitive Subscale (ADAS-Cog): This scale evaluates memory, language, and praxis. Scores range from 0 to 70, with higher scores indicating more severe cognitive dysfunction.[17][18][19][20]
- Clinical Dementia Rating-Sum of Boxes (CDR-SB): This is a global assessment tool that evaluates both cognition and function across six domains. Higher scores are indicative of

more severe impairment.[17][18][19][20]

## Mandatory Visualizations


### Signaling Pathways in Alzheimer's Disease



[Click to download full resolution via product page](#)

Caption: Amyloid and Tau pathways in Alzheimer's disease and tracer binding.

## Experimental Workflow for Correlating PET Signal with Cognitive Decline



[Click to download full resolution via product page](#)

Caption: A typical experimental workflow for longitudinal PET studies.

### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. Amyloid deposition detected with florbetapir F 18 (<sup>18</sup>F-AV-45) is related to lower episodic memory performance in clinically normal older individuals - PubMed

[pubmed.ncbi.nlm.nih.gov]

- 2. Correlation Between Brain 18F-AV45 and 18F-FDG PET Distribution Characteristics and Cognitive Function in Patients with Mild and Moderate Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Cerebral Amyloid Deposition With 18F-Florbetapir PET Mediates Retinal Vascular Density and Cognitive Impairment in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 5. academic.oup.com [academic.oup.com]
- 6. Relationships Between Cognition and Neuropathological Tau in Alzheimer's Disease Assessed by 18F Flortaucipir PET - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. The Role of 18F-Flortaucipir (AV-1451) in the Diagnosis of Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
- 9. The Use of F-18 FDG PET-Based Cognitive Reserve to Evaluate Cognitive Decline in Alzheimer's Disease, Independent of Educational Influence - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Using PET with 18F-AV-45 (florbetapir) to quantify brain amyloid load in a clinical environment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Using PET with 18F-AV-45 (florbetapir) to quantify brain amyloid load in a clinical environment - PMC [pmc.ncbi.nlm.nih.gov]
- 13. academic.oup.com [academic.oup.com]
- 14. 18F-flortaucipir tau PET distinguishes established progressive supranuclear palsy from controls and Parkinson's disease: A multicenter study - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Brain PET Imaging: Approach to Cognitive Impairment and Dementia - PMC [pmc.ncbi.nlm.nih.gov]
- 16. 18F-FDG PET Imaging in Neurodegenerative Dementing Disorders: Insights into Subtype Classification, Emerging Disease Categories, and Mixed Dementia with Copathologies | Journal of Nuclear Medicine [jnm.snmjournals.org]
- 17. How Do Scores on the ADAS-Cog, MMSE, and CDR-SOB Correspond? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18.adni.loni.usc.edu [adni.loni.usc.edu]
- 19. researchgate.net [researchgate.net]



- 20. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [A Comparative Guide to PET Tracers in the Assessment of Cognitive Decline]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b605694#correlating-av-105-pet-signal-with-cognitive-decline]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)